Cas no 574-84-5 (Fraxetin)

• Product Name: Fraxetin
• CAS No: 574-84-5
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• MDL: MFCD00006873
• CID: 38421
• PubChem ID: 24855272
• Update Time: 2025-04-18

Fraxetin Chemical and Physical Properties

Names and Identifiers

• 7,8-Dihydroxy-6-methoxy-2H-chromen-2-one
• 7,8-Dihydroxy-6-methoxycoumarin
• 7,8-Dihydroxy-6-methoxy-2-benzopyrone
• Fratexin
• Fraxetin
• 7,8-dihydroxy-6-methoxychromen-2-one
• Fraxetin (7,8-Dihydroxy-6-methoxycoumarin)
• FRAXETIN(P) PrintBack
• FRAXETIN(SH) PrintBack
• 2H-1-Benzopyran-2-one,7,8-dihydroxy-6-methoxy
• 6-methoxy-7,8-dihydroxycoumarin
• 7,8-dihydroxy-6-methoxy-2H-1-benzopyran-2-one
• 7,8-dihydroxy-6-methoxy-benzopyran-2-one
• [ "" ]
• 2H-1-Benzopyran-2-one, 7,8-dihydroxy-6-methoxy-
• CD3GD44O3K
• 7,8-Dihydroxy-6-methoxy-chromen-2-one
• AK114503
• 8-hydroxyscopoletin
• Spectrum_001507
• SpecPlus_000477
• Spectrum3_001842
• Spectrum5_000332
• Spectrum4_001686
• Spectrum2_001639
• Oprea1_73546
• InChI=1/C10H8O5/c1-14-6-4-5-2-3-7(11)15-10(5)9(13)8(6)12/h2-4,12-13H,1H
• KBio2_001987
• 7,8-dihydroxy-6-methoxy coumarin
• FT-0632418
• 574-84-5
• SMR000112323
• C09265
• ACon0_001071
• NCGC00169075-01
• MLS002207123
• KBio2_004555
• NS00033734
• SPECTRUM1504069
• TNP00177
• NCGC00169075-02
• s9503
• CCG-38759
• SPBio_001737
• HAVWRBANWNTOJX-UHFFFAOYSA-N
• KUC106681N
• CS-0009115
• KSC-11-207-12
• SR-05000002449-1
• ACon1_000442
• NCGC00096046-02
• MFCD00006873
• NCGC00017270-02
• 7,8-Dihydroxy-6-methoxy-2H-chromen-2-one #
• NCGC00017270-01
• AS-67313
• CHEBI:5169
• Coumarin, 7,8-dihydroxy-6-methoxy
• Coumarin, 7,8-dihydroxy-6-methoxy-
• AKOS000277991
• SCHEMBL43472
• BDBM50206215
• HY-N0580
• SR-05000002449
• KBioSS_001987
• EINECS 209-376-2
• 1ST164155
• KBio1_001517
• MEGxp0_000506
• DTXSID00205992
• Oprea1_735469
• NCGC00017270-03
• KBio2_007123
• 7,8-Dihydroxy-6-methoxycoumarin, 98%
• CHEMBL54909
• Q15410973
• NCGC00096046-01
• Fraxetin, analytical standard
• BSPBio_003224
• DivK1c_006573
• BRD-K76587808-001-03-8
• FRAXETIN [MI]
• Fraxetol
• Q-100662
• KBio3_002724
• AC-34572
• NCGC00017270-04
• NCGC00017270-05
• KBioGR_001952
• UNII-CD3GD44O3K
• 7,8-Dihydroxy 6-methoxycoumarin
• MLSMR
• "78-Dihydroxy-6-methoxycoumarin
• DB-050316
• STL564671

• MDL： MFCD00006873
• Inchi： 1S/C10H8O5/c1-14-6-4-5-2-3-7(11)15-10(5)9(13)8(6)12/h2-4,12-13H,1H3
• InChI Key： HAVWRBANWNTOJX-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=C(C(=C(C1=2)O)O)OC)=O

Computed Properties

• Exact Mass: 208.03700
• Monoisotopic Mass: 208.03717335 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 1.2
• Topological Polar Surface Area: 76
• Molecular Weight: 208.17

Experimental Properties

• Color/Form: Powder
• Density: 1.3844 (rough estimate)
• Melting Point: 230-231 °C (lit.)
• Boiling Point: 307.35°C (rough estimate)
• Flash Point: 196°C
• Refractive Index: 1.4717 (estimate)
• PSA: 79.90000
• LogP: 1.21280
• Merck: 13,4288
• Solubility: Slightly soluble in boiling water

Fraxetin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Storage temperature 2-8 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7,8-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7,8-dihydroxycoumarins
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances